Cas no 28894-74-8 (2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol)

• Product Name: 2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol
• CAS No: 28894-74-8
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 272650
• Update Time: 2024-02-29

2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, (2b,3b,6b,7a)- (9CI)
• CID 101306856
• (2R,8aR,12R)-1,1,4β,12-Tetramethyl-1,2,3,3aα,4,4aβ,5,6,7,8,9,10-dodecahydro-10aH-2β,3β-epoxy-7β,8aβ-ethanobenzo[f]azulene-4,9α,10β,10aβ,12-pentol
• 2,3-Epoxy-1,1,4,12-tetramethylperhydro-7,8a-ethanobenz[f]azulene-4,9,10,10a,12-pentol
• 2β,3β-Epoxygrayanotoxane-5,6β,7α,10,16-pentol
• Lyoniol B
• Grayanotoxane-5,6,7,10,16-pentol, 2,3-epoxy-, (2β,3β,6β,7α)- (9CI)

• Inchi： 1S/C20H32O6/c1-16(2)15-11(26-15)12-18(4,24)10-6-5-9-7-19(10,8-17(9,3)23)13(21)14(22)20(12,16)25/h9-15,21-25H,5-8H2,1-4H3/t9-,10+,11+,12+,13-,14-,15+,17-,18-,19-,20+/m1/s1
• InChI Key： PEPXNJLMNKYXFN-PABWHZAUSA-N
• SMILES： O1[C@@H]2C(C)(C)[C@]3([C@@H]([C@H]([C@]45C[C@](C)([C@H](CC[C@H]4[C@](C)([C@@H]3[C@H]12)O)C5)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 667
• Topological Polar Surface Area: 114
• XLogP3: 0.752

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 279-281 °C
• Boiling Point: 535.8±50.0 °C(Predicted)
• pka: 13.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids